Cas no 2413867-52-2 (cycloheptane-1,4-diamine)

• Product Name: cycloheptane-1,4-diamine
• CAS No: 2413867-52-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 6129094
• PubChem ID: 19910813
• Update Time: 2025-10-19

cycloheptane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• cycloheptane-1,4-diamine
• 1,4-Cycloheptanediamine
• EN300-22994934
• 2413867-52-2
• SCHEMBL1276256

• Inchi： 1S/C7H16N2/c8-6-2-1-3-7(9)5-4-6/h6-7H,1-5,8-9H2
• InChI Key： LTYYPHXVTIFFLQ-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(N)CC1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 212.9±8.0 °C(Predicted)
• pka: 11.18±0.40(Predicted)

Additional information on cycloheptane-1,4-diamine

Introduction to Cycloheptane-1,4-diamine (CAS No: 2413867-52-2)

Cycloheptane-1,4-diamine, with the chemical formula C₇H₁₄N₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound’s molecular structure, featuring a seven-membered ring with two amino groups at the 1 and 4 positions, makes it a versatile intermediate in synthesizing various bioactive molecules.

The chemical identity of Cycloheptane-1,4-diamine is defined by its CAS number, 2413867-52-2, which distinguishes it from other isomers and analogs. This specificity is crucial in academic and industrial settings where precise identification ensures reproducibility and safety in experimental procedures. The compound’s synthesis typically involves multi-step organic reactions, often starting from cycloheptene or cycloheptanone derivatives through selective amination processes.

In recent years, Cycloheptane-1,4-diamine has been explored for its potential role in medicinal chemistry. Its diamine functionality allows for the formation of stable complexes with metal ions, which has implications in developing metallodrugs. These complexes have shown promise in preclinical studies for their ability to interact with biological targets in a manner that could lead to therapeutic effects.

One of the most intriguing aspects of Cycloheptane-1,4-diamine is its utility as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel heterocyclic scaffolds that exhibit antimicrobial and anti-inflammatory properties. The structural flexibility of the cycloheptane ring combined with the presence of amino groups provides a scaffold that can be modified to target specific disease pathways.

The pharmacological potential of Cycloheptane-1,4-diamine has been further investigated in the context of neurological disorders. Studies suggest that derivatives of this compound may interfere with neurotransmitter receptors, offering a potential therapeutic approach for conditions such as depression and anxiety. The precise modulation of receptor activity by small-molecule inhibitors like those derived from Cycloheptane-1,4-diamine represents a cutting-edge area of research in neuropharmacology.

From a synthetic chemistry perspective, Cycloheptane-1,4-diamine serves as a valuable precursor for constructing more intricate molecular architectures. Its reactivity allows chemists to introduce various functional groups at specific positions on the ring, enabling the creation of libraries of compounds for high-throughput screening. This approach is particularly useful in drug discovery pipelines where large numbers of molecules are synthesized and tested for biological activity.

The industrial relevance of Cycloheptane-1,4-diamine extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing proprietary derivatives based on this compound. The ability to tailor its structure to meet specific pharmacological requirements makes it an attractive candidate for further development into marketable drugs.

In conclusion, Cycloheptane-1,4-diamine (CAS No: 2413867-52-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this molecule, its importance in the field of medicinal chemistry is likely to grow.